Methyl 1-pyrrolidin-3-yl-1,2,4-triazole-3-carboxylate;dihydrochloride
Description
“Methyl 1-pyrrolidin-3-yl-1,2,4-triazole-3-carboxylate;dihydrochloride” is a compound that contains a pyrrolidine ring and a 1,2,4-triazole ring . The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The 1,2,4-triazole ring is also a nitrogen-containing heterocycle and is utilized in the synthesis of various biologically active compounds .
Synthesis Analysis
The synthesis of “Methyl 1-pyrrolidin-3-yl-1,2,4-triazole-3-carboxylate;dihydrochloride” involves the esterification of 5-amino-1,2,4-triazole-3-carboxylic acid with methanol . This process can be carried out under various conditions, and the resulting product can be further functionalized to obtain different derivatives .Molecular Structure Analysis
The molecular structure of “Methyl 1-pyrrolidin-3-yl-1,2,4-triazole-3-carboxylate;dihydrochloride” is characterized by a pyrrolidine ring and a 1,2,4-triazole ring . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization . The 1,2,4-triazole ring also plays a significant role in the molecule’s structure and properties .Chemical Reactions Analysis
The chemical reactions involving “Methyl 1-pyrrolidin-3-yl-1,2,4-triazole-3-carboxylate;dihydrochloride” can be diverse, depending on the specific conditions and reactants used . For instance, the compound can undergo various transformations, such as ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Future Directions
The future directions for “Methyl 1-pyrrolidin-3-yl-1,2,4-triazole-3-carboxylate;dihydrochloride” could involve further exploration of its biological activities and potential applications in drug discovery . Additionally, the design of new pyrrolidine compounds with different biological profiles could be a promising area of research .
properties
IUPAC Name |
methyl 1-pyrrolidin-3-yl-1,2,4-triazole-3-carboxylate;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O2.2ClH/c1-14-8(13)7-10-5-12(11-7)6-2-3-9-4-6;;/h5-6,9H,2-4H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVKYCGHZBZTGNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN(C=N1)C2CCNC2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14Cl2N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-pyrrolidin-3-yl-1,2,4-triazole-3-carboxylate;dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-(Tert-butyl)benzamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide](/img/structure/B2655291.png)
![N-(4-ethoxyphenyl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2655294.png)
![4-{2-Methyl-6-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine](/img/structure/B2655300.png)
![4-(N-benzyl-N-methylsulfamoyl)-N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride](/img/structure/B2655303.png)
![1-(4-Methoxyphenyl)-2-[3-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylethanone](/img/structure/B2655306.png)
